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Compound of Interest

Compound Name: 2-Chloro-3-methylaniline

Cat. No.: B1589733

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Chloro-3-methylaniline, ensuring the well-being of laboratory personnel and adherence to
safety standards. The following procedural guidance is designed to directly address operational
questions, from personal protective equipment (PPE) to disposal plans, fostering a secure
research environment.

Physicochemical and Toxicological Data

A summary of key quantitative data for 2-Chloro-3-methylaniline is presented below. This
information is critical for a comprehensive risk assessment.

Property Value

Molecular Formula C7H CIN[1]

Molecular Weight 141.60 g/mol [1]

CAS Number 29027-17-6[1]

Physical State Typically a liquid at room temperature[2]
Boiling Point 115-117°C at 10 mmHg[2]

Purity >99% (via gas chromatography)[2]
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Toxicological Profile:[2]

e Acute Toxicity (Oral): Toxic if swallowed.

o Acute Toxicity (Dermal): Toxic in contact with skin.

o Skin Irritation: Causes skin irritation.[1]

o Eye Irritation: Causes serious eye irritation.[1]

o Skin Sensitization: May cause an allergic skin reaction.[1]

o Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure comprehensive protection against the
hazards associated with 2-Chloro-3-methylaniline.
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Protection Type

Recommended Equipment

Standard

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield is
recommended where

splashing is a risk.[3][4]

Europe EN 166, US OSHA 29
CFR 1910.133[5]

Hand Protection

Chemical-resistant gloves
(e.g., PVC). Glove suitability
and durability depend on the
frequency and duration of

contact.[3]

Europe EN 374, US F739][3]

Respiratory Protection

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
appropriate where risk
assessment shows air-
purifying respirators are
necessary. If the respirator is
the sole means of protection,
use a full-face supplied air

respirator.[6]

NIOSH (US) or CEN (EU)[7]

Body Protection

Protective overalls and safety

footwear (e.g., rubber boots).

[3]

Important Note on PPE: Do not wear contact lenses when handling this chemical as they can

absorb and concentrate irritants.[3] After using gloves, hands should be washed and dried

thoroughly.[3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing exposure and

environmental impact.
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Experimental Workflow:

Workflow for Handling 2-Chloro-3-methylaniline
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Caption: Workflow for Handling 2-Chloro-3-methylaniline.
Handling and Storage:

e Engineering Controls: Always handle 2-Chloro-3-methylaniline in a well-ventilated area,
preferably within a chemical fume hood.[4][8] Ensure that eyewash stations and safety
showers are in close proximity to the workstation.[5]

e Precautions for Safe Handling: Avoid all personal contact, including inhalation of vapors or
mist.[6] Do not eat, drink, or smoke in the handling area.[4]

o Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[8] Keep
away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides,
and acid chlorides.[8]

Spill Management:

e Minor Spills: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to soak
up the chemical.[8] Place the absorbed material into a suitable, closed container for disposal.

o Major Spills: In the event of a large spill, evacuate the area and move upwind.[3] Wear a self-
contained breathing apparatus and full protective clothing.[3] Prevent the spillage from
entering drains or water courses.[3] Contain the spill and collect the material for disposal.[3]

Disposal Plan:

e Waste Disposal: 2-Chloro-3-methylaniline and any contaminated materials must be
disposed of as hazardous waste.[6] Offer surplus and non-recyclable solutions to a licensed
disposal company.[6] Do not allow the product to enter drains.[1]

o Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with local, state, and federal regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Chloro-3-methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589733#personal-protective-equipment-for-
handling-2-chloro-3-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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